Cas no 591232-29-0 (3-fluoro-4-(3-methyl-1H-1,2,4-triazol-1-yl)aniline)

• Product Name: 3-fluoro-4-(3-methyl-1H-1,2,4-triazol-1-yl)aniline
• CAS No: 591232-29-0
• MF: C₉H₉FN₄
• MW: 192.192964315414
• CID: 2142359
• PubChem ID: 57526974
• Update Time: 2025-04-21

3-fluoro-4-(3-methyl-1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(3-methyl-1H-1,2,4-triazol-1-yl)aniline
• 3-fluoro-4-(3-methyl-1,2,4-triazol-1-yl)phenylamine
• VMZPGAWLHLMJKL-UHFFFAOYSA-N
• 591232-29-0
• DB-324530
• SCHEMBL512436
• 3-Fluoro-4-(3-methyl-[1,2,4]triazol-1-yl)-phenylamine

• MDL： MFCD19382395
• Inchi： 1S/C9H9FN4/c1-6-12-5-14(13-6)9-3-2-7(11)4-8(9)10/h2-5H,11H2,1H3
• InChI Key： VMZPGAWLHLMJKL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=NC(C)=N1)N

Computed Properties

• Exact Mass: 192.08112447Da
• Monoisotopic Mass: 192.08112447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų